BENGHE Methodological & Application

Check Availability & Pricing

Preparing SB 235375 Stock Solutions for Cell
Culture: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SB 235375

Cat. No.: B1680814

For Researchers, Scientists, and Drug Development
Professionals

Introduction

SB 235375 is a potent and selective non-peptide antagonist of the human neurokinin-3 (NK-3)
receptor.[1] The NK-3 receptor, part of the tachykinin receptor family, is a G protein-coupled
receptor (GPCR) primarily activated by the neuropeptide neurokinin B (NKB). The NKB/NK-3R
signaling pathway is implicated in various physiological processes, making SB 235375 a
valuable tool for research in neuroscience and drug development. This document provides
detailed application notes and protocols for the preparation and use of SB 235375 stock
solutions in cell culture applications.

Mechanism of Action

SB 235375 exerts its effects by competitively binding to the NK-3 receptor, thereby blocking the
downstream signaling cascade initiated by the endogenous ligand, NKB. The NK-3 receptor is
coupled to the Gqg/11 family of G proteins. Upon activation, this leads to the stimulation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers then
trigger the release of intracellular calcium (Ca2+) and activate protein kinase C (PKC),
respectively, leading to various cellular responses.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1680814?utm_src=pdf-interest
https://www.benchchem.com/product/b1680814?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11752131/
https://www.benchchem.com/product/b1680814?utm_src=pdf-body
https://www.benchchem.com/product/b1680814?utm_src=pdf-body
https://www.benchchem.com/product/b1680814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes the key quantitative data for SB 235375.

Property Value Source
Molecular Weight 440.49 g/mol [2]
Solubility in DMSO 25 mg/mL (56.75 mM) [2]

2.2 nM (in CHO cells

In Vitro Activity (Ki) .
expressing hNK-3R)

[1]

12 nM (in HEK 293 cells

In Vitro Activity (Kb)

mobilization)

expressing hNK-3R, Ca2+

[1]

-20°C for 3 years; 4°C for 2

Storage of Powder

[2]

years
Storage of Stock Solution (in -80°C for 6 months; -20°C for 1 2]
DMSO) month

Experimental Protocols

I. Preparation of a 10 mM Stock Solution of SB 235375 in DMSO

This protocol describes the preparation of a 10 mM stock solution of SB 235375, a common

starting concentration for many cell culture experiments.

Materials:

SB 235375 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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» Pipettes and sterile tips
Procedure:

o Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the SB
235375 powder and DMSO to come to room temperature.

» Weighing SB 235375: Carefully weigh out a precise amount of SB 235375 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.405 mg of SB 235375
(Molecular Weight = 440.49).

o Calculation: 0.01 mol/L * 0.001 L * 440.49 g/mol = 0.0044049 g = 4.405 mg

» Dissolution: Add the weighed SB 235375 powder to a sterile microcentrifuge tube. Add the
appropriate volume of DMSO to achieve a 10 mM concentration. For 4.405 mg of SB
235375, add 1 mL of DMSO.

e Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming
(up to 37°C) or sonication may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no visible particulates.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 uL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2]

I. Application of SB 235375 in Cell Culture

This protocol provides a general guideline for using the SB 235375 stock solution to treat cells
in culture. The final working concentration should be optimized for your specific cell line and
experimental conditions.

Materials:
e 10 mM SB 235375 stock solution in DMSO

e Cell culture medium appropriate for your cell line
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o Cells plated in multi-well plates, flasks, or dishes
¢ Vehicle control (DMSO)
Procedure:

o Determine Working Concentration: Based on the in vitro activity data (Ki = 2.2 nM, Kb =12
nM), a starting concentration range of 10 nM to 1 uM is recommended for most cell-based
assays. It is advisable to perform a dose-response experiment to determine the optimal
concentration for your specific application.

e Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM SB
235375 stock solution at room temperature. Prepare serial dilutions of the stock solution in
fresh, pre-warmed cell culture medium to achieve the desired final concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.1%, to avoid solvent-induced cytotoxicity or off-target effects.

o Example Dilution for 1 uM final concentration: To prepare 1 mL of culture medium with 1
UM SB 235375, add 0.1 pL of the 10 mM stock solution to 999.9 uL of medium. This
results in a final DMSO concentration of 0.01%.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the drug.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentration of SB 235375 or the vehicle control.

 Incubation: Incubate the cells for the desired period according to your experimental design.

» Assay: Proceed with your specific downstream assay to measure the effects of SB 235375
on your cells.

Visualizations
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Caption: Signaling pathway of the NK-3 receptor and the inhibitory action of SB 235375.
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Caption: Experimental workflow for preparing and using SB 235375 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Nonpeptide tachykinin receptor antagonists. Ill. SB 235375, a low central nervous system-
penetrant, potent and selective neurokinin-3 receptor antagonist, inhibits citric acid-induced
cough and airways hyper-reactivity in guinea pigs - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Use of a small molecule cell cycle inhibitor to control cell growth and improve specific
productivity and product quality of recombinant proteins in CHO cell cultures - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Preparing SB 235375 Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680814#preparing-sb-235375-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11752131/
https://pubmed.ncbi.nlm.nih.gov/11752131/
https://pubmed.ncbi.nlm.nih.gov/11752131/
https://pubmed.ncbi.nlm.nih.gov/25042542/
https://pubmed.ncbi.nlm.nih.gov/25042542/
https://pubmed.ncbi.nlm.nih.gov/25042542/
https://www.benchchem.com/product/b1680814#preparing-sb-235375-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1680814#preparing-sb-235375-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1680814#preparing-sb-235375-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b1680814#preparing-sb-235375-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

